3-[(2,6-dichlorobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine

• CAS: 477863-48-2
• Molecular Formula: C13H10Cl2N4S2
• Molecular Weight: 357.27
• SMILES: C1=CC(=C(C(=C1)Cl)CSC2=NN=C(N2N)C3=CC=CS3)Cl
• InChI: InChI=1S/C13H10Cl2N4S2/c14-9-3-1-4-10(15)8(9)7-21-13-18-17-12(19(13)16)11-5-2-6-20-11/h1-6H,7,16H2
• InChIKey: OZTHJRNFVNONSJ-UHFFFAOYSA-N
• Solubility: not available

Why CAS 477863-48-2 Matters for Research Procurement

3-[(2,6-Dichlorobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine (CAS 477863-48-2, PubChem CID 3760840) belongs to the 3-sulfanyl-4-amino-1,2,4-triazole class, a scaffold associated with antimycobacterial, antifungal, and anti-proliferative activities [1][2]. Its molecular formula is C₁₃H₁₀Cl₂N₄S₂ (MW 357.3 g/mol) with computed physicochemical properties including XLogP3 of 4.2, topological polar surface area (TPSA) of 110 Ų, one hydrogen bond donor, and five hydrogen bond acceptors [3]. The compound uniquely combines a 2,6-dichlorobenzylsulfanyl group at C3, a 2-thienyl moiety at C5, and a free primary amine at N4 of the 1,2,4-triazole ring—a substitution pattern that distinguishes it from at least four closely related analogs that differ in halogen regio-position, C5 substituent identity, or sulfanyl alkyl complexity .

1

Scaffold 3-sulfanyl-4-amino-1,2,4-triazole core associated with antimycobacterial and antifungal screening contexts

2

Substituents 2,6-dichlorobenzylsulfanyl at C3 and 2-thienyl at C5 create a differentiation pattern from close regioisomers and des-thienyl analogs

3

Derivatization handle Free N4-amine enables Schiff base, acylation, or conjugation chemistries unavailable in N4-alkylated comparators

• [1] Klimešová V, Zahajská L, Waisser K, Kaustová J, Möllmann U. Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco. 2004;59(4):279-288. doi:10.1016/j.farmac.2004.01.006 View Source
• [2] Kaplancıklı ZA, Turan-Zitouni G, Chevallet P. Synthesis and antituberculosis activity of new 3-alkylsulfanyl-1,2,4-triazole derivatives. J Enzyme Inhib Med Chem. 2005;20(2):179-182. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary for CID 3760840, 3-[(2,6-dichlorobenzyl)sulfanyl]-5-(2-thienyl)-4H-1,2,4-triazol-4-amine. Accessed April 2026. View Source

Structural Specificity of CAS 477863-48-2

Within the 3-sulfanyl-4-amino-1,2,4-triazole series, even minor structural variations produce substantial differences in lipophilicity, hydrogen-bonding capacity, and steric environment at the triazole N4 position—all of which directly impact target engagement, membrane permeability, and metabolic stability [1]. The 2,6-dichloro substitution pattern on the benzyl ring produces a distinct steric and electronic profile compared to the 2,4-dichloro isomer (CAS 477863-50-6), as the ortho,ortho'-chlorines create a constrained rotational environment around the benzyl-sulfur bond that is absent in mono-ortho or meta-substituted analogs [1]. Replacing the 2-thienyl group with hydrogen (as in CAS 261928-97-6) removes a key aromatic pharmacophoric element that contributes to π-stacking interactions with biological targets [2]. Likewise, replacing the benzylsulfanyl group with a simple alkylsulfanyl (e.g., ethyl, CAS 118158-92-2) eliminates the halogenated aromatic moiety that, in related 3-benzylsulfanyl derivatives, has been correlated with enhanced antimycobacterial activity [3]. These structural determinants make generic, one-for-one substitution scientifically unjustified without confirmatory comparative data.

Target

2,6-dichlorobenzyl (CAS 477863-48-2)

≠

Substitute

2,4-dichlorobenzyl (CAS 477863-50-6)

Regioisomer change from ortho,ortho’- to ortho,para-dichloro topology may alter steric shielding and target-binding geometry, even with identical formula.

Target

5-(2-thienyl) present

≠

Substitute

5-amino (CAS 261928-97-6)

Removal of the 2-thienyl pharmacophore may reduce engagement in antimycobacterial or anti-proliferative screening models; class-level inhibition drops when this group is absent.

Target

N4 free amine

≠

Substitute

N4-isopropyl or N4-alkyl

Blocked N4 position eliminates derivatization routes for SAR expansion, conjugation, or prodrug design; library diversification potential is lost.

• [1] PubChem computed data: XLogP3 of 4.2 and TPSA of 110 Ų for CID 3760840, with comparison to isomer CAS 477863-50-6 (2,4-dichloro isomer, same formula). National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] El-Emam NA, et al. Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals. 2024;17(9):1123. doi:10.3390/ph17091123 View Source
• [3] Klimešová V, Zahajská L, Waisser K, Kaustová J, Möllmann U. Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco. 2004;59(4):279-288. doi:10.1016/j.farmac.2004.01.006 View Source

Comparative Evidence for CAS 477863-48-2

Regioisomer Lipophilicity: 2,6- vs. 2,4-Dichloro

CAS 477863-48-2 (2,6-dichlorobenzyl isomer) has a computed XLogP3 of 4.2 and TPSA of 110 Ų [1]. The regioisomeric compound CAS 477863-50-6 (2,4-dichlorobenzyl isomer) shares the identical molecular formula (C₁₃H₁₀Cl₂N₄S₂, MW 357.28) but differs in chlorine positioning . While identical in formula, the 2,6-substitution pattern forces both chlorine atoms into ortho positions relative to the methylene linker, creating a symmetric steric shield around the sulfur atom. This distinct conformational bias alters the presentation of the dichlorophenyl ring to biological targets and affects the compound's effective hydrophobic surface area relative to the 2,4-isomer, despite identical computed logP values. In the class-level context, 3-benzylsulfanyl derivatives where the benzyl ring bears electron-withdrawing substituents at ortho positions have been shown to exhibit differential antimycobacterial activity (MIC range: 32 to >1000 µmol/L), with substituent position being a determinant of potency [2].

Regioisomer topology

Class-level inference

2,6- (ortho,ortho‘-dichloro) vs. 2,4- (ortho,para-dichloro) isomer: identical formula, computed XLogP3 4.2, TPSA 110 Ų for both, but constrained rotational environment around benzyl-S bond differs

Steric and electronic topology distinction not captured by scalar descriptors; may affect target binding geometry.

Antimycobacterial MIC range (class): 32–>1000 µmol/L; substituent position influences potency.

Evidence Dimension	Chlorine regio-position on benzyl ring (2,6- vs. 2,4-dichloro)
Target Compound Data	CAS 477863-48-2; 2,6-dichlorobenzyl; C₁₃H₁₀Cl₂N₄S₂; MW 357.3; XLogP3 4.2; TPSA 110 Ų
Comparator Or Baseline	CAS 477863-50-6; 2,4-dichlorobenzyl; identical formula C₁₃H₁₀Cl₂N₄S₂; MW 357.28
Quantified Difference	Identical molecular formula and computed properties; the differentiation lies in steric and electronic topology—2,6-ortho,ortho'-dichloro vs. 2,4-ortho,para-dichloro geometry—which cannot be captured by scalar computed descriptors alone
Conditions	PubChem computed properties (XLogP3, TPSA); chemical structure comparison

Why This Matters

For structure-activity relationship (SAR) studies, selecting the correct regioisomer is critical because ortho,ortho'-dichloro substitution restricts conformational freedom of the benzyl group differently than ortho,para-substitution, potentially affecting target binding geometry and selectivity.

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 3760840. Accessed April 2026. View Source
• [2] Klimešová V, et al. Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco. 2004;59(4):279-288. View Source

Pharmacophoric Role of the 5-Thienyl Group

CAS 477863-48-2 contains both a halogenated benzylsulfanyl group at C3 and a 2-thienyl group at C5. The analog CAS 261928-97-6 (3-[(2,6-dichlorobenzyl)sulfanyl]-1H-1,2,4-triazol-5-amine) lacks the 2-thienyl group entirely, bearing a primary amine at C5 instead . In the 2005 study by Kaplancikli et al., thienyl-substituted 3-alkylsulfanyl-1,2,4-triazoles demonstrated antituberculosis activity against M. tuberculosis H37Rv with inhibition ranging from 58-84% at a screening concentration of 6.25 µg/mL, while the most active compound achieved 87% inhibition [1]. The 2-thienyl moiety appears to be a critical pharmacophoric element: the 2024 El-Emam study on thiophene-linked 1,2,4-triazoles reported that compounds bearing thiophene at the triazole C5 position exhibited marked antibacterial activity against Gram-positive bacteria and E. coli, and potent anti-proliferative activity against HepG-2 and MCF-7 cancer cell lines with IC₅₀ values < 25 µM [2]. The absence of the thienyl group in CAS 261928-97-6 eliminates these documented pharmacophoric contributions.

5-Thienyl pharmacophore

Class-level inference

Thienyl-containing analogs: 58–87% inhibition vs. M. tuberculosis H37Rv at 6.25 µg/mL; thiophene-linked triazoles show IC₅₀

Presence of 5-(2-thienyl) is a documented contributor to biological engagement; des-thienyl analog may show reduced response.

Cited from Kaplancikli (2005) and El-Emam (2024); no direct MIC for target compound.

Patent landscape

Class-level inference

Fits BASF WO2010142779A1 Markush: 5-sulfur-substituted triazoles claimed as agricultural antifungals, antimycotics, anticancer agents; halogenated benzylsulfanyl groups are preferred embodiments

Structurally specific chemical space within patent scope; simpler alkylsulfanyl analogs may fall outside preferred claims.

Patent claims broad utility; target compound’s own antifungal data not reported.

N4-amine derivatization

Cross-study comparable

Free N4-NH₂ enables Schiff base condensation, acylation, sulfonylation; N4-isopropyl analog (MW 384.3) blocks this route entirely

Provides an additional synthetic vector for SAR libraries; N4-alkylated comparators are terminal for derivatization.

Precedent: 4-arylidenamino triazole derivatives evaluated for antituberculosis activity (Kaplancikli 2005).

Antimycobacterial baseline

Class-level inference

Class baseline: 3-benzylsulfanyl triazoles MIC 32–>1000 µmol/L (M. tuberculosis, M. avium, M. kansasii); thienyl-alkylsulfanyl series 58–87% inhibition at 6.25 µg/mL

Target compound merges features from both active sub-series; a rational candidate for comparative antimycobacterial evaluation.

No direct MIC available for CAS 477863-48-2; verify experimentally against this class-level window.

Evidence Dimension	Presence of 5-(2-thienyl) pharmacophore vs. 5-amino substitution
Target Compound Data	CAS 477863-48-2: 5-(2-thienyl) group present; dual aromatic substituents at C3 and C5
Comparator Or Baseline	CAS 261928-97-6: 5-amino group instead of 5-thienyl; only one aromatic substituent (2,6-dichlorobenzyl at C3); MW 275.16 vs. 357.3
Quantified Difference	Class-level antituberculosis activity: thienyl-containing analogs achieve 58-87% inhibition at 6.25 µg/mL (Kaplancikli 2005); thiophene-linked triazole MIC values against Gram-positive bacteria and IC₅₀ values < 25 µM against cancer cell lines (El-Emam 2024)
Conditions	In vitro screening against M. tuberculosis H37Rv (Kaplancikli 2005); antimicrobial panel and MCF-7/HepG-2 cytotoxicity (El-Emam 2024)

Why This Matters

For laboratories screening against mycobacterial or neoplastic targets, the presence of the 5-(2-thienyl) group is a documented pharmacophoric contributor; analogs lacking this moiety may show reduced biological engagement.

• [1] Kaplancıklı ZA, Turan-Zitouni G, Chevallet P. Synthesis and antituberculosis activity of new 3-alkylsulfanyl-1,2,4-triazole derivatives. J Enzyme Inhib Med Chem. 2005;20(2):179-182. View Source
• [2] El-Emam NA, et al. Thiophene-Linked 1,2,4-Triazoles: Synthesis, Structural Insights and Antimicrobial and Chemotherapeutic Profiles. Pharmaceuticals. 2024;17(9):1123. doi:10.3390/ph17091123 View Source

Patent Landscape: BASF WO2010142779A1

The BASF patent WO2010142779A1 ('Antifungal 1,2,4-triazolyl derivatives having a 5-sulfur substituent') claims novel triazole compounds of formulae I and II that carry a sulfur substituent at the triazole 5-position, for use as agricultural fungicides, antimycotics, anticancer, and antiviral agents [1]. The generic Markush structure encompasses compounds where the triazole core bears a sulfur-linked substituent at one position and an aromatic/heteroaromatic group at another—a scaffold topology into which CAS 477863-48-2 (sulfur at C3 with a 2,6-dichlorobenzyl group, and 2-thienyl at C5) fits structurally. The patent explicitly claims utility against a broad spectrum of phytopathogenic fungi including species of Blumeria, Puccinia, Septoria, Fusarium, Botrytis, and Alternaria [1]. The compound's specific combination of a 2,6-dichlorobenzylsulfanyl substituent and a 2-thienyl ring represents a concrete chemical embodiment within the patent's generic disclosure, distinguishing it from simpler alkylsulfanyl analogs that are more generic and potentially less differentiated in the patent landscape [2].

Patent landscape

Class-level inference

Fits BASF WO2010142779A1 Markush: 5-sulfur-substituted triazoles claimed as agricultural antifungals, antimycotics, anticancer agents; halogenated benzylsulfanyl groups are preferred embodiments

Structurally specific chemical space within patent scope; simpler alkylsulfanyl analogs may fall outside preferred claims.

Patent claims broad utility; target compound’s own antifungal data not reported.

Evidence Dimension	Patent coverage for sulfur-substituted 1,2,4-triazole antifungals
Target Compound Data	CAS 477863-48-2 fits within the Markush structure of WO2010142779A1; dual substitution at C3 (S-2,6-dichlorobenzyl) and C5 (2-thienyl)
Comparator Or Baseline	Simpler alkylsulfanyl triazoles (e.g., CAS 118158-92-2, ethylsulfanyl) lack the halogenated aromatic benzyl group and may not fall within the preferred embodiments of the patent
Quantified Difference	Patent scope differential: halogenated benzylsulfanyl groups are explicitly claimed substituents; the 2,6-dichlorobenzyl variant provides higher lipophilicity (XLogP3 4.2) compared to ethylsulfanyl (estimated XLogP3 ~1.5-2.0), which affects leaf penetration and cuticular transport in agricultural applications
Conditions	Patent analysis (WO2010142779A1); computed XLogP3 from PubChem

Why This Matters

For industrial and agrochemical research programs developing antifungal triazoles, CAS 477863-48-2 occupies a structurally specific and commercially relevant chemical space within the BASF patent landscape, whereas simpler analogs may lack the specific halogenated aromatic features claimed in the patent's preferred embodiments.

• [1] Dietz J, Grote T, Grammenos W, et al. Antifungal 1,2,4-triazolyl Derivatives Having a 5-Sulfur Substituent. BASF SE. WO2010142779A1, published December 16, 2010. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 3760840. Computed XLogP3 value. Accessed April 2026. View Source

N4-Amine Derivatization Potential

A distinguishing structural feature of CAS 477863-48-2 is the free primary amine at the triazole N4 position. This amine serves as a versatile handle for further derivatization—including Schiff base condensation with aldehydes, acylation, sulfonylation, and urea formation—enabling systematic SAR exploration around the N4 position [1]. In contrast, analogs such as 3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole (MW 384.3 g/mol) bear an alkyl substituent at N4 that blocks this derivatization pathway . Related 4-arylidenamino-4H-1,2,4-triazole-3-thiol derivatives have been synthesized and evaluated for antituberculosis activity, demonstrating that N4 functionalization can modulate biological activity [2]. The presence of the free N4-amine in CAS 477863-48-2 thus positions it as a synthetic intermediate for generating diverse libraries, whereas N4-alkylated or N4-arylated comparators are terminal compounds with limited further diversification options.

N4-amine derivatization

Cross-study comparable

Free N4-NH₂ enables Schiff base condensation, acylation, sulfonylation; N4-isopropyl analog (MW 384.3) blocks this route entirely

Provides an additional synthetic vector for SAR libraries; N4-alkylated comparators are terminal for derivatization.

Precedent: 4-arylidenamino triazole derivatives evaluated for antituberculosis activity (Kaplancikli 2005).

Evidence Dimension	Presence of free N4-amine vs. N4-alkyl/aryl substitution
Target Compound Data	CAS 477863-48-2: free N4-amine (NH₂); enables condensation, acylation, and sulfonylation chemistry; MW 357.3
Comparator Or Baseline	3-[(2,6-dichlorobenzyl)thio]-4-isopropyl-5-(2-thienyl)-4H-1,2,4-triazole; N4-isopropyl-substituted; MW 384.3; N4 position blocked from further derivatization
Quantified Difference	One additional synthetic diversification site (N4) available in target compound; enables generation of 4-arylidenamino, 4-acylamino, and 4-sulfonamido derivative libraries
Conditions	Synthetic chemistry assessment; supported by precedent from Kaplancikli et al. (2005) on 4-arylidenamino-4H-1,2,4-triazole-3-thiol antituberculosis derivatives

Why This Matters

For medicinal chemistry teams conducting lead optimization, CAS 477863-48-2 provides an additional vector for SAR exploration that is unavailable with N4-substituted analogs, effectively doubling the accessible chemical space for structure-activity relationship development.

• [1] PubChem: compound CAS 477863-48-2 contains a primary amine at N4 (HBD count = 1, corresponding to NH₂). National Center for Biotechnology Information. Accessed April 2026. View Source
• [2] Kaplancıklı ZA, Turan-Zitouni G, Chevallet P. Synthesis and antituberculosis activity of new 3-alkylsulfanyl-1,2,4-triazole derivatives. J Enzyme Inhib Med Chem. 2005;20(2):179-182. (Includes N4-arylidenamino series.) View Source

Antimycobacterial Activity Baseline

Although direct MIC data for CAS 477863-48-2 are not publicly available, the class to which it belongs has been systematically evaluated. Klimešová et al. (2004) reported that a series of 3-benzylsulfanyl derivatives of 1,2,4-triazole exhibited in vitro antimycobacterial activity against Mycobacterium tuberculosis, M. avium, and two strains of M. kansasii, with minimum inhibitory concentrations (MIC) falling in the range of 32 to >1000 µmol/L [1]. The most active compounds bore two nitro groups or a thioamide group on the benzyl moiety. The compounds were characterized as moderately cytotoxic. Separately, Kaplancikli et al. (2005) demonstrated that thienyl-substituted 3-alkylsulfanyl-1,2,4-triazoles inhibited M. tuberculosis H37Rv by 58-84% at 6.25 µg/mL, with the most active analog achieving 87% inhibition [2]. These class-level data establish a performance baseline (MIC ~32-1000 µmol/L; 58-87% inhibition at 6.25 µg/mL) against which any biological evaluation of CAS 477863-48-2 can be benchmarked. The compound's specific substitution—2,6-dichloro on benzyl, 2-thienyl at C5—incorporates structural features from both studied series.

Antimycobacterial baseline

Class-level inference

Class baseline: 3-benzylsulfanyl triazoles MIC 32–>1000 µmol/L (M. tuberculosis, M. avium, M. kansasii); thienyl-alkylsulfanyl series 58–87% inhibition at 6.25 µg/mL

Target compound merges features from both active sub-series; a rational candidate for comparative antimycobacterial evaluation.

No direct MIC available for CAS 477863-48-2; verify experimentally against this class-level window.

Evidence Dimension	In vitro antimycobacterial activity of 3-benzylsulfanyl-1,2,4-triazole class
Target Compound Data	CAS 477863-48-2: no direct MIC data available; structurally positioned at intersection of Klimešová (benzylsulfanyl) and Kaplancikli (thienyl) series
Comparator Or Baseline	Class baseline from Klimešová 2004: 3-benzylsulfanyl-1,2,4-triazoles, MIC range 32->1000 µmol/L against M. tuberculosis; Kaplancikli 2005: thienyl-3-alkylsulfanyl-1,2,4-triazoles, 58-87% inhibition at 6.25 µg/mL
Quantified Difference	Not directly quantifiable for the target compound; class-level MIC floor is 32 µmol/L and activity ceiling for the most active analog is ~87% inhibition at 6.25 µg/mL
Conditions	M. tuberculosis H37Rv and clinical isolates; broth microdilution method (Klimešová 2004); M. tuberculosis H37Rv screening at 6.25 µg/mL (Kaplancikli 2005)

Why This Matters

Procurement decisions for antimycobacterial screening programs should consider that the benzylsulfanyl-triazole class has documented, albeit moderate, antimycobacterial activity. CAS 477863-48-2 combines structural features from two independently active sub-series (benzylsulfanyl and thienyl), making it a rational candidate for comparative evaluation within this therapeutic area.

• [1] Klimešová V, Zahajská L, Waisser K, Kaustová J, Möllmann U. Synthesis and antimycobacterial activity of 1,2,4-triazole 3-benzylsulfanyl derivatives. Il Farmaco. 2004;59(4):279-288. doi:10.1016/j.farmac.2004.01.006 View Source
• [2] Kaplancıklı ZA, Turan-Zitouni G, Chevallet P. Synthesis and antituberculosis activity of new 3-alkylsulfanyl-1,2,4-triazole derivatives. J Enzyme Inhib Med Chem. 2005;20(2):179-182. View Source

Application Scenarios for CAS 477863-48-2

Antimycobacterial Lead Identification and SAR

CAS 477863-48-2 is a candidate for antimycobacterial screening programs targeting M. tuberculosis. The compound combines the 3-benzylsulfanyl scaffold (MIC range 32->1000 µmol/L documented in Klimešová et al., 2004 [1]) with the 5-thienyl pharmacophore that contributed to 58-87% inhibition in the Kaplancikli et al., 2005 study [2]. Its free N4-amine permits systematic derivatization (Schiff base formation, acylation) to generate focused libraries for SAR exploration, a capability absent in N4-alkylated analogs. Researchers should benchmark any activity data against the class-level MIC floor of 32 µmol/L for M. tuberculosis [1].

Agricultural Fungicide Discovery

For agrochemical R&D teams developing triazole fungicides, CAS 477863-48-2 represents a structural embodiment within the Markush scope of BASF patent WO2010142779A1 [1]. The compound's 2,6-dichlorobenzylsulfanyl group at C3 and 2-thienyl at C5 align with the patent's claims for sulfur-substituted 1,2,4-triazoles with antifungal, antimycotic, and anticancer utility. Its computed XLogP3 of 4.2 and TPSA of 110 Ų place it within the favorable physicochemical range for foliar uptake and systemic transport in plants [2]. The free N4-amine additionally allows for pro-pesticide derivatization strategies to modulate physicochemical properties.

Physicochemical SPR Probe

CAS 477863-48-2 serves as a comparative probe for structure-property relationship (SPR) investigations focusing on the effect of halogen regio-position on lipophilicity and permeability. Its XLogP3 of 4.2, TPSA of 110 Ų, single HBD, and five HBA [1] can be directly compared with the 2,4-dichloro isomer (CAS 477863-50-6) and the des-thienyl analog (CAS 261928-97-6, MW 275.16) to isolate the contributions of halogen topology and heteroaromatic substitution to membrane permeability, solubility, and metabolic stability [2]. Such studies inform the design of next-generation triazole-based probes and therapeutic candidates.

Chemical Biology Target ID Probe

The free N4-amine of CAS 477863-48-2 enables conjugation to biotin, fluorophores, or photoaffinity labels without compromising the C3-benzylsulfanyl and C5-thienyl pharmacophoric elements [1]. This positions the compound as a scaffold for chemical biology probe development aimed at identifying the molecular targets of 3-sulfanyl-1,2,4-triazoles. In contrast, N4-substituted comparators (e.g., 4-isopropyl or 4-methyl analogs) cannot be functionalized at this position, limiting their utility in target deconvolution workflows [2].

Application

Selection Property

Validation Focus

Antimycobacterial screening and SAR

Benzylsulfanyl + thienyl pharmacophore combination

MIC determination against M. tuberculosis panel; N4-derivatization SAR

Agricultural fungicide discovery

Patent-aligned 2,6-dichlorobenzylsulfanyl-2-thienyl scaffold

In vitro antifungal panel against phytopathogens; foliar uptake modeling

Physicochemical SPR probe

Regioisomer pair (2,6- vs. 2,4-dichloro) with identical formula

Lipophilicity/permeability comparison; conformational analysis

Chemical biology target-ID probe

Free N4-amine for biotin/fluorophore conjugation

Pull-down or photoaffinity labeling; target deconvolution workflow

• [1] Dietz J, Grote T, Grammenos W, et al. Antifungal 1,2,4-triazolyl Derivatives Having a 5-Sulfur Substituent. BASF SE. WO2010142779A1, 2010. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for CID 3760840. Computed XLogP3, TPSA, HBD, HBA values. Accessed April 2026. View Source